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Compound of Interest

Compound Name: Butyronitrile

Cat. No.: B089842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of n-butyronitrile, a versatile solvent utilized in various scientific and industrial

applications, including pharmaceutical development. Understanding these properties is critical

for informed solvent selection, process optimization, and ensuring safe laboratory and

manufacturing practices.

Core Physical and Chemical Properties
n-Butyronitrile, also known as butanenitrile or propyl cyanide, is a colorless liquid with a

characteristic sharp odor.[1] Its chemical formula is C₄H₇N, and it possesses a nitrile functional

group which imparts polarity to the molecule.[2] This polarity influences its solubility in water

and other polar solvents.[2] The following tables summarize the key physical properties of n-

butyronitrile, providing a range of reported values to account for variations in experimental

conditions and sources.

Table 1: General and Thermal Properties of n-Butyronitrile
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Property Value Source(s)

Molecular Weight 69.11 g/mol [3][4][5]

Boiling Point 115-118 °C [1][3][6][7]

Melting Point -112 °C [1][3][6]

Flash Point 16-24.4 °C [3][5]

Autoignition Temperature 488-501 °C [5][7]

Table 2: Physical and Optical Properties of n-Butyronitrile

Property Value Source(s)

Density 0.791-0.795 g/mL at 20-25 °C [1][3][6]

Viscosity 0.57 mPa·s at 20 °C [8]

Refractive Index 1.383-1.385 at 20 °C [3][4]

Surface Tension 28.1 mN/m at 20 °C [9]

Vapor Pressure 23 mmHg at 25 °C [1][6]

Vapor Density 2.4 (air = 1) [1][6]

Table 3: Solubility and Electrical Properties of n-Butyronitrile
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Property Value Source(s)

Solubility in Water
3 g/100mL at 25 °C (Slightly

soluble)
[7]

Solubility in Organic Solvents
Miscible with benzene, alcohol,

ether, and dimethylformamide
[1][6][10]

Dielectric Constant 20.7 at 21 °C

Dipole Moment 3.5 - 4.07 D [2]

logP (Octanol/Water Partition

Coefficient)
0.401 at 30 °C

Table 4: Safety Information for n-Butyronitrile

Property Value Source(s)

NFPA 704 Diamond
Health: 3, Flammability: 3,

Instability: 0
[11]

Lower Explosive Limit 1.65% [11]

Experimental Protocols for Property Determination
The accurate determination of the physical properties of solvents like n-butyronitrile is crucial

for their effective application. Standardized experimental protocols ensure consistency and

comparability of data. Below are summaries of widely accepted methodologies for determining

key physical properties.

Boiling Point: The boiling point of organic liquids can be determined using methods outlined by

organizations such as ASTM. A common principle involves heating the liquid in a flask

equipped with a condenser and a calibrated thermometer. The boiling point is the temperature

at which the vapor pressure of the liquid equals the surrounding atmospheric pressure, and this

is observed as the temperature at which the liquid and its vapor are in equilibrium under a

continuous and steady reflux.
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Density: The density of liquids is accurately measured using a digital density meter, following a

standard test method such as ASTM D4052.[8][12][13] This method involves introducing a

small volume of the liquid sample into an oscillating U-tube.[10][12][13] The instrument

measures the change in the oscillation frequency of the tube caused by the mass of the

sample.[10][13] This frequency change is then used, in conjunction with calibration data, to

determine the density of the liquid at a specific temperature.[10][13]

Viscosity: The kinematic viscosity of transparent and opaque liquids can be determined using a

calibrated glass capillary viscometer, as described in ASTM D445.[3][6][11][14][15] The method

involves measuring the time it takes for a fixed volume of the liquid to flow under gravity

through the capillary of the viscometer at a precisely controlled temperature.[6][14] The

kinematic viscosity is then calculated by multiplying the measured flow time by the calibration

constant of the viscometer.[6][14]

Refractive Index: The refractive index of hydrocarbon liquids and other transparent liquids is

measured using a refractometer according to ASTM D1218.[2][5][9][16][17] This test method

provides an accurate measurement of the refractive index to four decimal places.[2][9][16][17]

The procedure can be performed using either a manual optical-mechanical instrument or an

automatic digital instrument at a controlled temperature, typically 20°C or 25°C.[2][9][16][17]

Flash Point: The flash point of volatile liquids is a critical safety parameter and is determined

using a closed-cup tester. The Pensky-Martens closed-cup method (ASTM D93) is a widely

used standard.[7][18][19][20][21] In this method, a sample of the liquid is heated in a closed

cup at a specified rate while being stirred.[18][19][20] An ignition source is periodically directed

into the vapor space of the cup.[18][19][20] The flash point is the lowest temperature at which

the application of the ignition source causes the vapors of the sample to ignite.[18][19][20]

Water Solubility: The water solubility of a substance can be determined using the flask method

as described in OECD Guideline 105.[22][23][24][25][26] This method is suitable for

substances with solubilities above 10⁻² g/L.[23] A predetermined amount of the substance is

agitated in a flask with a known volume of water at a constant temperature (e.g., 20 °C) until

saturation is reached.[23] The concentration of the substance in the aqueous solution is then

determined by a suitable analytical method.

Solvent Selection Workflow
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The selection of an appropriate solvent is a multi-faceted process that requires careful

consideration of various physical properties in the context of the specific application. The

following diagram illustrates a logical workflow for solvent selection, using n-butyronitrile as an

example.

Solvent Selection Workflow for n-Butyronitrile
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Caption: Logical workflow for solvent selection considering key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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